Cas no 74734-11-5 (1-(Methyldithiocarbonyl)imidazole)

• Product Name: 1-(Methyldithiocarbonyl)imidazole
• CAS No: 74734-11-5
• MF: C₅H₆N₂S₂
• MW: 158.244537830353
• MDL: MFCD09750466
• CID: 557053
• PubChem ID: 329761642
• Update Time: 2025-04-19

1-(Methyldithiocarbonyl)imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carbodithioicacid, methyl ester
• 1-(METHYLDITHIOCARBONYL)IMIDAZOLE
• methyl imidazole-1-carbodithioate
• imidazole-1-carbodithioic acid methyl ester
• methyl 1H-imidazole-1-carbodithioate
• methyl 1-imidazolecarbodithioate
• CS-0259139
• ZSKBYJIWBCCFMF-UHFFFAOYSA-N
• 1H-Imidazole-1-carbodithioic acid methyl ester
• 1-methylsulfanylcarbothioyl-1H-imidazole
• MFCD09750466
• DTXSID40453753
• 1H-Imidazole-1-carbodithioic acid, methyl ester
• 1-(Methyldithiocarbonyl)imidazole, 97%
• SCHEMBL4927816
• EN300-7247412
• 1-(meth-yldithiocarbonyl)imidazole
• 74734-11-5
• CHEMBL3086193
• J-640102
• Methylimidazole-1-carbodithioate; Imidazole-1-carbodithioic Acid Methyl Ester;
• G86590
• 1-(Methyldithiocarbonyl)imidazole

• MDL： MFCD09750466
• Inchi： 1S/C5H6N2S2/c1-9-5(8)7-3-2-6-4-7/h2-4H,1H3
• InChI Key： ZSKBYJIWBCCFMF-UHFFFAOYSA-N
• SMILES： S(C)C(N1C=NC=C1)=S

Computed Properties

• Exact Mass: 157.99700
• Monoisotopic Mass: 157.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.294 at 25 °C
• Melting Point: 29-33 °C
• Boiling Point: 285.36°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.6741
• PSA: 75.21000
• LogP: 1.37910

1-(Methyldithiocarbonyl)imidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H317-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41; R43